![molecular formula C6H6ClN3O B1448058 4-Chloro-7,8-dihydro-6H-pyrimido[5,4-b][1,4]oxazine CAS No. 1309377-79-4](/img/structure/B1448058.png)
4-Chloro-7,8-dihydro-6H-pyrimido[5,4-b][1,4]oxazine
Overview
Description
4-Chloro-7,8-dihydro-6H-pyrimido[5,4-b][1,4]oxazine, or 4-Chloro-7,8-DHP for short, is a heterocyclic compound with a wide range of applications in the field of scientific research. It has been studied extensively in laboratories and is known to possess several interesting properties.
Scientific Research Applications
Synthesis Methods
This compound is part of the pyrimido[5,4-d]pyrimidines class, which has been studied for its synthesis methods . The reactivities of the substituents linked to the ring carbon and nitrogen atoms have been a focus of these studies .
Biological Applications
The pyrimido[5,4-d]pyrimidines class, which includes “4-Chloro-7,8-dihydro-6H-pyrimido[5,4-b][1,4]oxazine”, has been studied for its biological applications . These compounds have been applied on a large scale in the medical and pharmaceutical fields .
Anticancer Research
A study has reported the design and synthesis of a newly synthesized pyrrolo[2,3-d]pyrimidine derivatives to contain chlorine atoms in positions 4 and 6 . These compounds were tested in vitro against seven selected human cancer cell lines .
Molecular Docking and SAR Studies
The same study also conducted molecular docking and SAR (Structure-Activity Relationship) studies of the synthesized pyrrolo[2,3-d]pyrimidine derivatives . This research could provide insights into the potential use of “4-Chloro-7,8-dihydro-6H-pyrimido[5,4-b][1,4]oxazine” in similar studies.
Pan-Trk Inhibitors
A study reported the structural optimization and structure-activity relationship studies of 6,6-dimethyl-4-(phenylamino)-6H-pyrimido[5,4-b][1,4]oxazin-7(8H)-one derivatives as a new class of pan-Trk inhibitors . This suggests potential applications of “4-Chloro-7,8-dihydro-6H-pyrimido[5,4-b][1,4]oxazine” in the development of new inhibitors.
Antimicrobial Applications
1,6-naphthyridines, a class of compounds similar to pyrimido[5,4-d]pyrimidines, have been studied for their antimicrobial applications . This suggests potential applications of “4-Chloro-7,8-dihydro-6H-pyrimido[5,4-b][1,4]oxazine” in antimicrobial research.
properties
IUPAC Name |
4-chloro-7,8-dihydro-6H-pyrimido[5,4-b][1,4]oxazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClN3O/c7-5-4-6(10-3-9-5)8-1-2-11-4/h3H,1-2H2,(H,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSRCZDKHYQKDRZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(N1)N=CN=C2Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-7,8-dihydro-6H-pyrimido[5,4-b][1,4]oxazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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